Cas no 33440-46-9 (9H-Xanthene-2-carboxylic acid, 7-chloro-9-oxo-)

• Product Name: 9H-Xanthene-2-carboxylic acid, 7-chloro-9-oxo-
• CAS No: 33440-46-9
• MF: C₁₄H₇ClO₄
• MW: 274.65598320961
• CID: 1457458
• PubChem ID: 12393287
• Update Time: 2025-04-20

9H-Xanthene-2-carboxylic acid, 7-chloro-9-oxo- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene-2-carboxylic acid, 7-chloro-9-oxo-
• 7-chloro-9-oxoxanthene-2-carboxylic acid
• 33440-46-9
• 7-CHLORO-9-OXO-9H-XANTHENE-2-CARBOXYLIC ACID
• DTXSID70496077
• CHEMBL4874413
• BDBM50568447

• Inchi： 1S/C14H7ClO4/c15-8-2-4-12-10(6-8)13(16)9-5-7(14(17)18)1-3-11(9)19-12/h1-6H,(H,17,18)
• InChI Key： VQTMHJSUIGMOLT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=C(C(=O)O)C=CC=1O2)=O

Computed Properties

• Exact Mass: 274.00331
• Monoisotopic Mass: 274.0032864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6